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Compound of Interest

Compound Name: Allyl acetate

Cat. No.: B165787 Get Quote

For immediate release

Ensuring the safe and compliant disposal of hazardous chemicals is a critical component of

laboratory safety protocols. This guide provides essential, step-by-step procedures for the

proper disposal of allyl acetate, a highly flammable and toxic compound, to assist researchers,

scientists, and drug development professionals in maintaining a safe work environment and

adhering to regulatory standards.

Allyl acetate is classified as a hazardous waste and must be disposed of through an approved

waste disposal plant.[1][2][3] Under no circumstances should it be disposed of down the drain

or mixed with general waste.[3][4] The following procedures outline the necessary steps for

handling, storing, and preparing allyl acetate waste for collection by a licensed hazardous

waste contractor.

Immediate Safety and Handling Precautions
Before beginning any work with allyl acetate, ensure that all necessary safety measures are in

place. Work should be conducted in a well-ventilated chemical fume hood.[2] Personnel must

wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(butyl-rubber is recommended), safety goggles, and a lab coat.[1]

Key Hazards:
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Highly Flammable: Allyl acetate is a highly flammable liquid and vapor.[1][4] All sources of

ignition, such as open flames, sparks, and hot surfaces, must be strictly avoided in the

handling and storage areas.[1][4] Use only non-sparking tools and ensure that all equipment

is properly grounded to prevent static discharge.[3]

Toxicity: This chemical is fatal if inhaled and toxic if swallowed.[1] It can also be harmful in

contact with skin and cause serious eye irritation.[1] In case of exposure, seek immediate

medical attention.[1][2]

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative data for allyl acetate.

Property Value

UN Number 2333[1]

Class 3 (Flammable Liquid)[1]

Subsidiary Risk 6.1 (Toxic)[1]

Packing Group II[1]

Flash Point 10 °C (50 °F)

NFPA Flammability Rating 3 (Serious)[4]

NFPA Health Rating 3 (Serious)

NFPA Reactivity Rating 0 (Minimal)[4]

Step-by-Step Disposal Procedure
1. Waste Collection:

Collect all allyl acetate waste, including contaminated materials such as pipette tips,

absorbent pads, and gloves, in a dedicated and clearly labeled hazardous waste container.

The container must be made of a chemically resistant material and have a secure, tight-

fitting lid.
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Do not mix allyl acetate waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department. Incompatible materials to

avoid include strong oxidizing agents, acids, and bases.

2. Labeling:

Clearly label the waste container with "Hazardous Waste," "Allyl Acetate," and the

appropriate hazard pictograms (flammable, toxic).

Indicate the accumulation start date on the label.

3. Temporary Storage:

Store the sealed waste container in a designated satellite accumulation area that is cool, dry,

and well-ventilated.[3][4]

The storage area should be away from heat, sparks, and open flames.[3][4]

Ensure the container is stored in secondary containment to prevent spills.

4. Spill Management:

In the event of a spill, evacuate the area of non-essential personnel.[4]

Remove all ignition sources.[4]

Ventilate the area.[4]

Absorb the spill using an inert, non-combustible material such as vermiculite, dry sand, or

earth.[4] Do not use combustible materials like paper towels to absorb the bulk of the spill.

Collect the absorbed material using non-sparking tools and place it in a designated

hazardous waste container for disposal.[3][4]

5. Arranging for Professional Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to schedule a pickup for the allyl acetate waste.
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Provide a full description of the waste, including its composition and volume.

Follow all institutional and regulatory guidelines for the transportation and final disposal of

the hazardous waste. The ultimate disposal method for allyl acetate is typically incineration.

[3]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of allyl acetate waste

in a laboratory setting.
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Caption: Workflow for the safe disposal of allyl acetate waste.

By adhering to these procedures, laboratory professionals can effectively manage allyl acetate
waste, minimizing risks to personnel and the environment, and ensuring compliance with safety

regulations. Always consult your institution's specific chemical hygiene plan and EHS

guidelines for any additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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